Cas no 1256834-13-5 (4-broMo-6-chloronicotinic acid)
1256834-13-5 structure
Product Name:4-broMo-6-chloronicotinic acid
CAS No:1256834-13-5
MF:C6H3BrClNO2
MW:236.45
MDL:MFCD18257866
CID:2093467
PubChem ID:90134676
Update Time:2024-11-02
4-broMo-6-chloronicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-6-chloronicotinic acid
- 6-chloro-4-bromonicotinic acid
- FMQKQSCHFALFKI-UHFFFAOYSA-N
- AK167576
- 3-Pyridinecarboxylic acid, 4-bromo-6-chloro-
- 4-BROMO-6-CHLOROPYRIDINE-3-CARBOXYLIC ACID
- CID 90134676
- 4-bromo-6-chloro-pyridine-3-carboxylic acid
- 4-Bromo-6-chloronicotinicacid
- MFCD18257866
- AKOS025287357
- 4-Bromo-6-chloro-3-pyridinecarboxylic Acid
- SY260058
- SCHEMBL15689055
- DB-218799
- CS-0060141
- F11789
- 1256834-13-5
- J-514776
- DS-9537
- 4-broMo-6-chloronicotinic acid
-
- MDL: MFCD18257866
- Inchi: 1S/C6H3BrClNO2/c7-4-1-5(8)9-2-3(4)6(10)11/h1-2H,(H,10,11)
- InChI Key: FMQKQSCHFALFKI-UHFFFAOYSA-N
- SMILES: BrC1C=C(N=CC=1C(=O)O)Cl
Computed Properties
- Exact Mass: 234.90357g/mol
- Monoisotopic Mass: 234.90357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2
- XLogP3: 2
Experimental Properties
- Density: 1.917±0.06 g/cm3(Predicted)
- Boiling Point: 365.0±42.0 °C(Predicted)
- Solubility: DMSO (Slightly), Methanol (Slightly)
- pka: 1.89±0.10(Predicted)
4-broMo-6-chloronicotinic acid Security Information
- Storage Condition:under inert gas (nitrogen or Argon) at 2-8°C
4-broMo-6-chloronicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM248527-5g |
4-Bromo-6-chloronicotinic acid |
1256834-13-5 | 95% | 5g |
$1012 | 2021-08-04 | |
| Chemenu | CM248527-10g |
4-Bromo-6-chloronicotinic acid |
1256834-13-5 | 95% | 10g |
$1748 | 2021-08-04 | |
| Chemenu | CM248527-25g |
4-Bromo-6-chloronicotinic acid |
1256834-13-5 | 95% | 25g |
$2460 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JT930-200mg |
4-broMo-6-chloronicotinic acid |
1256834-13-5 | 95+% | 200mg |
870.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JT930-50mg |
4-broMo-6-chloronicotinic acid |
1256834-13-5 | 95+% | 50mg |
349.0CNY | 2021-07-14 | |
| TRC | B821213-10mg |
4-Bromo-6-chloronicotinic Acid |
1256834-13-5 | 10mg |
45.00 | 2021-08-15 | ||
| TRC | B821213-50mg |
4-Bromo-6-chloronicotinic Acid |
1256834-13-5 | 50mg |
$ 178.00 | 2023-09-08 | ||
| TRC | B821213-100mg |
4-Bromo-6-chloronicotinic Acid |
1256834-13-5 | 100mg |
220.00 | 2021-08-15 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JT930-250mg |
4-broMo-6-chloronicotinic acid |
1256834-13-5 | 95+% | 250mg |
1299CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JT930-100mg |
4-broMo-6-chloronicotinic acid |
1256834-13-5 | 95+% | 100mg |
541CNY | 2021-05-07 |
4-broMo-6-chloronicotinic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
1256834-13-5 (4-broMo-6-chloronicotinic acid) Related Products
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- 1064678-14-3(Methyl 4-Bromo-2-Chloronicotinate)
- 128071-84-1(4-Bromo-2-chloropyridine-3-carbaldehyde)
- 1256790-93-8(Methyl 4-bromo-6-chloronicotinate)
- 1421621-12-6(Ethyl 4-bromo-2-chloronicotinate)
- 5326-23-8(6-chloropyridine-3-carboxylic acid)
- 886365-31-7(5-bromo-2-chloropyridine-4-carboxylic acid)
- 1060805-64-2(4-bromo-6-chloro-pyridine-3-carbaldehyde)
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